Cas no 493-72-1 (5-Phenylcyclohexane-1,3-dione)

5-Phenylcyclohexane-1,3-dione Properties

Names and Identifiers

• 5-Phenylcyclohexane-1,3-dione
• 5-phenyl-1,3-Cyclohexanedione
• 1,3-Cyclohexanedione, 5-phenyl-
• 5-phenyl-cyclohexane-1,3-dione
• UPPYKNLSSLIIAZ-UHFFFAOYSA-N
• Bionet2_001037
• MLS000682813
• 5-phenylcyclohexan-1,3-dione
• 5phenylcyclohexane-1, 3-dione
• 1,3-Dioxo-5-phenylcyclohexane
• 1,3-Cyclohexanedione,5-phenyl-
• HMS2600G08
• 5-phenyl-cyclohexane-1, 3-dione
• HMS1366P03
• BBL028034
• STK392613
• S
• SMR000312170
• SR-01000597177-2
• EN300-113162
• 12H-914
• F0265-0877
• SR-01000597177-1
• MFCD00051846
• A871813
• CCG-48737
• NS00016108
• DTXSID50876772
• 493-72-1
• SCHEMBL562614
• SR-01000597177
• CHEMBL1448118
• CS-W004743
• AKOS000265881
• H10772
• SY078762
• 5-Phenyl-1,3-cyclohexanedione, 96%
• FT-0620748
• DB-017456
• +Expand

• MDL： MFCD00051846
• InChIKey： UPPYKNLSSLIIAZ-UHFFFAOYSA-N
• Inchi： 1S/C12H12O2/c13-11-6-10(7-12(14)8-11)9-4-2-1-3-5-9/h1-5,10H,6-8H2
• SMILES： O=C1C([H])([H])C(C([H])([H])C([H])(C2C([H])=C([H])C([H])=C([H])C=2[H])C1([H])[H])=O
• BRN： 1103470

Computed Properties

• Exact Mass: 188.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 1
• Monoisotopic Mass: 188.083729621g/mol
• Heavy Atom Count: 14
• Complexity: 223
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.4
• Tautomer Count: 5
• Surface Charge: 0
• Topological Polar Surface Area: 34.1

Experimental Properties

• LogP: 2.09230
• PSA: 34.14000
• Refractive Index: 1.6010 (estimate)
• Boiling Point: 356.5°C at 760 mmHg
• Melting Point: 188 °C (lit.)
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.0750 (rough estimate)

5-Phenylcyclohexane-1,3-dione Security Information

• WGK Germany：3
• Safety Instruction： S24/25
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature
• Signal Word：Warning

5-Phenylcyclohexane-1,3-dione Customs Data

• HS CODE：2914399090
• Customs Data：

  China Customs Code:

  2914399090

  Overview:

  2914399090. Other aromatic ketones without other oxygen-containing groups. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to, Acetone declared packaging

  Summary:

  2914399090. other aromatic ketones without other oxygen function. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:5.5%. General tariff:30.0%